Cas no 944451-27-8 ((S)-RUCL[(P-CYMENE)(H8-BINAP)]CL)

• Product Name: (S)-RUCL[(P-CYMENE)(H8-BINAP)]CL
• CAS No: 944451-27-8
• MF: C₅₄H₅₄Cl₂P₂Ru
• MW: 936.9301
• MDL: MFCD09753016
• CID: 2200484
• PubChem ID: 329761563
• Update Time: 2025-07-22

(S)-RUCL[(P-CYMENE)(H8-BINAP)]CL Chemical and Physical Properties

Names and Identifiers

• Chloro[(S)-(+)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl](p-cymene)ruthenium(II) chloride, ?[RuCl(p-cymene)((S)-H8-binap)]Cl
• Chloro[(S)-(+)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl](p-cymene)ruthenium(II) chloride
• (R)-RuCl[p-cymene)(H8-BINAP)]Cl
• (S)-RUCL[(P-CYMENE)(H8-BINAP)]CL
• CHLORO[(R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5',6,6',7,7',8,8'-OCTAHYDRO-1,1'-BINAPHTHYL](P-CYMENE)RUTHENIUM(II) CHLORIDE
• Chloro[(S)-(+)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl](p-cymene)ruthenium(II) chloride,  [RuCl(p-cymene)((S)-H8-binap)]Cl
• ,6,6&#039
• ,7,7&#039
• ,8,8&#039
• -binaphthyl](p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((S)-H8-binap)]Cl
• -binaphthyl](p-cymene)ruthenium(II) chloride,[RuCl(
• -bis(diphenylphosphino)-5,5&#039
• Chloro[(S)-(-)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl](p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((S)-H8-binap)]Cl
• -octahydro-1,1&#039
• SC10137
• Chloro[(R)-(+)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl](p-cymene)ruthenium(II) chloride, [RuCl(p-cymene)((R)-H8-binap)]Cl
• Dichlororuthenium;[1-(2-diphenylphosphanyl-5,6,7,8-tetrahydronaphthalen-1-yl)-5,6,7,8-tetrahydronaph
• 944451-26-7
• MFCD09753016
• CHLORO[(S)-(-)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5',6,6',7,7',8,8'-OCTAHYDRO-1,1'-BINAPHTHYL](P-CYMENE)RUTHENIUM(II) CHLORIDE
• 944451-27-8
• dichlororuthenium;[1-(2-diphenylphosphanyl-5,6,7,8-tetrahydronaphthalen-1-yl)-5,6,7,8-tetrahydronaphthalen-2-yl]-diphenylphosphane;1-methyl-4-propan-2-ylbenzene
• Chloro[(R)-(+)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl](p-cymene)ruthenium (II)chloride [RuCl(p-cymene)((R)-H8-binap)]Cl

• MDL： MFCD09753016
• Inchi： 1S/C44H40P2.C10H14.2ClH.Ru/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38;1-8(2)10-6-4-9(3)5-7-10;;;/h1-12,19-26,29-32H,13-18,27-28H2;4-8H,1-3H3;2*1H;/q;;;;+2/p-2
• InChI Key： RDVYAXZMACLMGN-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C2C([H])([H])C([H])([H])C([H])([H])C([H])([H])C=2C=1C1=C(C([H])=C([H])C2C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1=2)P(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H].C([H])(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 936.212121g/mol
• Monoisotopic Mass: 936.212121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 59
• Rotatable Bond Count: 8
• Complexity: 886
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: >100°C
• Sensitiveness: air sensitive

(S)-RUCL[(P-CYMENE)(H8-BINAP)]CL Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on (S)-RUCL[(P-CYMENE)(H8-BINAP)]CL

Introduction to (S)-RUCL[(P-CYMENE)(H8-BINAP)]Cl and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (S)-RUCL[(P-CYMENE)(H8-BINAP)]Cl, identified by its CAS number 944451-27-8, has emerged as a compound of significant interest due to its unique structural and functional properties. This introduction delves into the compound's characteristics, its applications, and the latest research findings that underscore its importance in the field.

The molecular structure of (S)-RUCL[(P-CYMENE)(H8-BINAP)]Cl is a testament to the ingenuity of modern organic synthesis. It incorporates a chiral center, which is denoted by the prefix (S), indicating the stereochemical configuration of the molecule. The presence of this chiral center makes the compound particularly valuable in pharmaceutical applications where enantiomeric purity is crucial. The compound's backbone consists of a ruthenium complex, which is further functionalized with a p-cymene ligand and an H8-BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthalene) ligand. This specific arrangement not only enhances the compound's stability but also its catalytic activity.

One of the most compelling aspects of (S)-RUCL[(P-CYMENE)(H8-BINAP)]Cl is its potential as a catalyst in various organic transformations. The combination of ruthenium with p-cymene and H8-BINAP creates a highly efficient system for asymmetric hydrogenation, a process that is central to the synthesis of many pharmaceuticals. Recent studies have highlighted its effectiveness in converting prochiral alkenes into enantiomerically pure products, which are essential for drugs targeting specific biological pathways. This capability has opened up new avenues for drug development, particularly in the area of chiral drugs where small differences in molecular structure can lead to vastly different biological activities.

The significance of (S)-RUCL[(P-CYMENE)(H8-BINAP)]Cl extends beyond catalysis. Its unique electronic properties make it an attractive candidate for use in material science, particularly in the development of new catalysts and sensors. Researchers have been exploring its potential in creating materials that can facilitate efficient energy conversion processes, such as those involved in solar cells and fuel cells. The compound's ability to facilitate these reactions under mild conditions without generating harmful byproducts aligns well with the growing emphasis on sustainable chemistry.

In addition to its catalytic applications, (S)-RUCL[(P-CYMENE)(H8-BINAP)]Cl has shown promise in biomedical research. The compound's stability and reactivity profile make it an excellent tool for studying enzyme mechanisms and developing new therapeutic strategies. For instance, it has been used as a probe to understand how certain enzymes recognize and process substrates with high specificity. This research not only enhances our fundamental understanding of biological processes but also provides insights into how we can design more effective drugs.

The latest research on (S)-RUCL[(P-CYMENE)(H8-BINAP)]Cl has also explored its potential in treating neurological disorders. Studies have indicated that the compound can interact with specific receptors in the brain, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting because they highlight how small-molecule catalysts can be repurposed for therapeutic applications.

The synthesis of (S)-RUCL[(P-CYMENE)(H8-BINAP)]Cl is another area where recent advancements have been made. Researchers have developed more efficient synthetic routes that improve yield and reduce waste. These methods are crucial for scaling up production and making the compound more accessible for both research and industrial applications. The ability to produce high-purity (S)-RUCL[(P-CYMENE)(H8-BINAP)]Cl on a larger scale will undoubtedly accelerate its adoption in various fields.

The future prospects for (S)-RUCL[(P-CYMENE)(H8-BINAP)]Cl are vast and varied. As our understanding of its properties grows, so too will its applications. Whether it is used to develop life-saving drugs or create sustainable materials, this compound stands at the forefront of innovation in chemical biology. Its ability to bridge the gap between fundamental chemistry and practical applications makes it an invaluable asset in our quest to solve some of the most pressing challenges facing humanity today.